Cas no 105-54-4 (ethyl butanoate)

ethyl butanoate structure
ethyl butanoate structure
ethyl butanoate
105-54-4
C6H12O2
116.16
MFCD00009394
35333
24886845

ethyl butanoate Properties

Names and Identifiers

    • Ethyl butyrate
    • Butyric acid ethyl ester
    • Ethylbutyrat
    • Ethyl butanoate
    • NATURAL ETHYL BUTYRATE
    • Ethyl n-Butyrate
    • Butanoic acid ethyl ester
    • FEMA 2427
    • BUTYRIC ETHER
    • Butyric ester
    • lithylbutyrat
    • EthylButylate
    • Butylic Ether
    • Butyric acid-e
    • femanumber2427.
    • n-Buttersureethylester
    • N-ETHYL BUTYRATE
    • Butanoic acid ethyl
    • Butyric acid ethyl
    • Ethyl butyrate,99%
    • Ethyl butyrate >=99.0%
    • BUTYRIC ACID ETHYLESTER(SG)
    • ETHYL BUTANOATE
    • Ethyl n-butanoate
    • Ethyl 1-butyrate
    • Ethyl ester of butanoic acid
    • n-Butyric acid ethyl ester
    • +Expand
    • MFCD00009394
    • OBNCKNCVKJNDBV-UHFFFAOYSA-N
    • 1S/C6H12O2/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3
    • CCCC(=O)OCC
    • 506331

Computed Properties

  • 116.08400
  • 0
  • 2
  • 4
  • 116.08373
  • 8
  • 68.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.3
  • nothing
  • 0
  • 26.3

Experimental Properties

  • 1.34960
  • 26.30000
  • 3775
  • n20/D 1.392(lit.)
  • Almost insoluble
  • 120 °C(lit.)
  • −93 °C (lit.)
  • 15.5 mmHg ( 25 °C)
  • Fahrenheit: 78.8 ° f
    Celsius: 26 ° c
  • 2427
  • Soluble in propylene glycol, paraffin oil, and kerosene.
  • Colorless liquid with pineapple flavor. [1]
  • Stable. Flammable. Incompatible with strong oxidizing agents, acids, bases.
  • Insoluble in water and glycerol, soluble in ethanol and diethyl ether. [16]
  • 0.875 g/mL at 25 °C(lit.)

ethyl butanoate Security Information

  • GHS02 GHS02 GHS07 GHS07
  • ET1660000
  • 1
  • 3
  • S16-S26-S36
  • III
  • III
  • R10; R36/37/38
  • 3
  • Xi Xi
  • UN 1180 3/PG 3
  • H226,H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Flammable area
  • III
  • 10-36/37/38
  • Warning
  • Yes
  • LD50 orally in rats: 13,050 mg/kg (Jenner)
  • 3

ethyl butanoate Customs Data

  • 2915600000

  • China Customs Code:

    2915600000

    Overview:

    HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

ethyl butanoate Synthesis

Synthetic Circuit 1

50-99-7 50-99-7
105-54-4 105-54-4
109-21-7 109-21-7
64-17-5 64-17-5
67-64-1 67-64-1
107-92-6 107-92-6
2140-48-9 2140-48-9
71-36-3 71-36-3
72-89-9 72-89-9
123-86-4 123-86-4
141-78-6 141-78-6
1420-36-6 1420-36-6
Reaction Conditions
1.1S:H2O, 72 h, 37°C
Reference
Metabolic engineering of Clostridium acetobutylicum for the production of butyl butyrate
By Noh, Hyeon Ji et al, Applied Microbiology and Biotechnology, 2018, 102(19), 8319-8327

Synthetic Circuit 2

8068-05-1 8068-05-1
105-54-4 105-54-4
19780-25-7 19780-25-7
5870-68-8 5870-68-8
4748-78-1 4748-78-1
4170-90-5 4170-90-5
2722-36-3 2722-36-3
2396-83-0 2396-83-0
2351-90-8 2351-90-8
2305-21-7 2305-21-7
2082-61-3 2082-61-3
1552-67-6 1552-67-6
1117-65-3 1117-65-3
933-98-2 933-98-2
617-29-8 617-29-8
589-18-4 589-18-4
544-12-7 544-12-7
123-66-0 123-66-0
108-88-3 108-88-3
106-42-3 106-42-3
106-32-1 106-32-1
104-87-0 104-87-0
100-51-6 100-51-6
97-95-0 97-95-0
95-47-6 95-47-6
Reaction Conditions
1.1 Catalysts: Molybdenum carbide ,  Molybdenum dioxide Solvents: Ethanol ;  rt → 280 °C; 3 h, 280 °C
Reference
Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol
Wu, Kejing; Yang, Chunyan; Zhu, Yingming ; Wang, Junbo; Wang, Xueting; et al, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281

Synthetic Circuit 3

8068-05-1 8068-05-1
105-54-4 105-54-4
1334740-72-5 1334740-72-5
84989-90-2 84989-90-2
72008-46-9 72008-46-9
61292-90-8 61292-90-8
60563-13-5 60563-13-5
56707-65-4 56707-65-4
32815-70-6 32815-70-6
29760-89-2 29760-89-2
19037-58-2 19037-58-2
14059-92-8 14059-92-8
7743-14-8 7743-14-8
6766-82-1 6766-82-1
5650-43-1 5650-43-1
4971-18-0 4971-18-0
4899-74-5 4899-74-5
3658-95-5 3658-95-5
3468-99-3 3468-99-3
2785-87-7 2785-87-7
2503-46-0 2503-46-0
2478-38-8 2478-38-8
951-82-6 951-82-6
831-00-5 831-00-5
645-56-7 645-56-7
634-36-6 634-36-6
617-05-0 617-05-0
544-76-3 544-76-3
543-75-9 543-75-9
498-02-2 498-02-2
134-96-3 134-96-3
123-25-1 123-25-1
123-07-9 123-07-9
120-80-9 120-80-9
108-95-2 108-95-2
106-44-5 106-44-5
105-57-7 105-57-7
98-86-2 98-86-2
97-54-1 97-54-1
95-48-7 95-48-7
91-10-1 91-10-1
90-05-1 90-05-1
71-36-3 71-36-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

ethyl butanoate Raw materials

ethyl butanoate Preparation Products

ethyl butanoate Related Literature

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